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Compound of Interest

Compound Name: 2-Ethylbenzamide

Cat. No.: B1283469 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of 2-Ethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2-Ethylbenzamide (o-ethylbenzamide). The information is curated for

professionals in research and development, offering detailed data and methodologies to

support further investigation and application of this compound.

Chemical Structure and Identification
2-Ethylbenzamide is an organic compound featuring a benzene ring substituted with an ethyl

group and a carboxamide group at the ortho positions.

Table 1: Structural and Identification Data for 2-Ethylbenzamide
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Identifier Value

IUPAC Name 2-ethylbenzamide[1]

CAS Number 67832-97-7[1]

Molecular Formula C₉H₁₁NO[1]

SMILES String CCC1=CC=CC=C1C(=O)N[1]

InChI
InChI=1S/C9H11NO/c1-2-7-5-3-4-6-

8(7)9(10)11/h3-6H,2H2,1H3,(H2,10,11)[1]

InChIKey GKTFLKJXZOYBRW-UHFFFAOYSA-N[1]

Physicochemical Properties
The physicochemical properties of 2-Ethylbenzamide are summarized below. These

properties are crucial for understanding its behavior in various chemical and biological systems.

Table 2: Physicochemical Properties of 2-Ethylbenzamide
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Property Value Notes

Molecular Weight 149.19 g/mol [1]

Melting Point 151-152 °C

Boiling Point 272.6 ± 19.0 °C Predicted

Density 1.058 ± 0.06 g/cm³ Predicted

LogP (Octanol-Water Partition

Coefficient)
1.2 Computed by XLogP3 3.0

pKa
Not experimentally determined

in available literature.

The pKa of the parent

compound, benzamide, is

approximately 13 in water.

Solubility
No quantitative data is readily

available.

Qualitatively, as a benzamide

derivative, it is expected to

have limited solubility in water

but be soluble in polar organic

solvents such as ethanol,

methanol, and acetone.[2][3][4]

[5]

Experimental Protocols
This section details the common experimental methodologies for the synthesis, purification,

and characterization of 2-Ethylbenzamide.

Synthesis of 2-Ethylbenzamide
2-Ethylbenzamide is most commonly synthesized from 2-ethylbenzoic acid. The following

protocol describes the conversion via an acyl chloride intermediate, which is a widely used and

efficient method.

Experimental Protocol: Synthesis via Acyl Chloride Intermediate

Acid Chloride Formation:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend

2-ethylbenzoic acid (1 equivalent) in a dry, aprotic solvent such as dichloromethane (DCM)

or toluene under an inert atmosphere (e.g., nitrogen or argon).

Add thionyl chloride (SOCl₂) (1.5 equivalents) dropwise to the suspension at room

temperature.

After the addition is complete, heat the reaction mixture to reflux (approximately 40°C for

DCM, 110°C for toluene) and maintain for 2-3 hours, or until the evolution of HCl and SO₂

gas ceases. The reaction can be monitored by the dissolution of the starting material.

Remove the excess thionyl chloride and solvent under reduced pressure using a rotary

evaporator to yield crude 2-ethylbenzoyl chloride. This intermediate is highly reactive and

is typically used immediately without further purification.

Amidation:

Dissolve the crude 2-ethylbenzoyl chloride in a dry, aprotic solvent like dichloromethane in

a flask cooled in an ice bath (0°C).

Slowly add a concentrated aqueous solution of ammonia (NH₄OH) (2.5 equivalents) or

bubble anhydrous ammonia gas through the solution while stirring vigorously.

Allow the reaction mixture to warm to room temperature and stir for an additional 1-2

hours.

Monitor the reaction for the disappearance of the acyl chloride, for example by thin-layer

chromatography (TLC).

Work-up and Purification:

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl) to remove

excess ammonia, followed by a saturated sodium bicarbonate solution to neutralize any

remaining acid, and finally with brine.
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Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the

solvent under reduced pressure to obtain the crude 2-Ethylbenzamide.

Purify the crude product by recrystallization from a suitable solvent system, such as

ethanol/water or ethyl acetate/hexane, to yield pure 2-Ethylbenzamide as a solid.

Characterization Methods
The structure and purity of the synthesized 2-Ethylbenzamide can be confirmed using

standard analytical techniques.

Table 3: Analytical Characterization Protocols
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Technique Protocol Expected Results

¹H NMR Spectroscopy

Dissolve the sample in a

deuterated solvent (e.g.,

CDCl₃ or DMSO-d₆). Acquire

the spectrum on a 300 MHz or

higher spectrometer.

Aromatic protons (multiplet),

methylene protons of the ethyl

group (quartet), methyl protons

of the ethyl group (triplet), and

amide protons (broad singlet).

¹³C NMR Spectroscopy
Use the same sample as for ¹H

NMR.

Characteristic signals for the

carbonyl carbon, aromatic

carbons, and the carbons of

the ethyl group.

Infrared (IR) Spectroscopy
Prepare a KBr pellet or a Nujol

mull of the solid sample.

Strong absorption bands for

the amide C=O stretch (around

1640–1675 cm⁻¹) and the N-H

stretch (a broad band in the

3300–3450 cm⁻¹ region).

Mass Spectrometry (MS)
Analyze the sample using an

electron ionization (EI) source.

The mass spectrum will show

the molecular ion peak (M⁺)

confirming the molecular

weight. Common

fragmentation patterns include

the loss of the amide group

(•NH₂) to form a stable benzoyl

cation, which can further

fragment to a phenyl cation.

Synthesis and Purification Workflow
The following diagram illustrates the logical flow of the synthesis and purification process for 2-
Ethylbenzamide.
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Figure 1. General Workflow for Synthesis and Purification of 2-Ethylbenzamide
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Figure 1. General Workflow for Synthesis and Purification of 2-Ethylbenzamide
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Biological Activity
While the benzamide functional group is a common scaffold in many biologically active

compounds, including antiemetics and antipsychotics, there is currently a lack of specific

studies in the public domain detailing the biological activity, mechanism of action, or signaling

pathways associated with 2-Ethylbenzamide. Further research is required to elucidate any

potential pharmacological effects of this specific compound. Therefore, no signaling pathway

diagrams can be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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